(5Z)-2-(4-chloroanilino)-5-[(5-methylthiophen-2-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C15H11ClN2OS2
• Molecular Weight: 334.8 g/mol
• IUPAC Name: (5Z)-2-(4-chloroanilino)-5-[(5-methylthiophen-2-yl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C15H11ClN2OS2/c1-9-2-7-12(20-9)8-13-14(19)18-15(21-13)17-11-5-3-10(16)4-6-11/h2-8H,1H3,(H,17,18,19)/b13-8-
• InChI Key: DWKGBRVARJZRTL-JYRVWZFOSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=C\2/C(=O)N=C(S2)NC3=CC=C(C=C3)Cl
• SMILES: CC1=CC=C(S1)C=C2C(=O)N=C(S2)NC3=CC=C(C=C3)Cl

Description

(5Z)-2-(4-chloroanilino)-5-[(5-methylthiophen-2-yl)methylidene]-1,3-thiazol-4-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known by its chemical name, CT04, and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CT04 involves its ability to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, CT04 has been shown to inhibit the activity of the enzyme cyclin-dependent kinase 2 (CDK2), which is involved in regulating the cell cycle. By inhibiting the activity of CDK2, CT04 is able to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anticancer properties, CT04 has also been shown to have a variety of other biochemical and physiological effects. Studies have shown that CT04 has anti-inflammatory properties, and may be useful in treating inflammatory diseases such as rheumatoid arthritis. CT04 has also been shown to have antifungal and antibacterial properties, making it a potential candidate for use in the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CT04 as a research tool is its ability to selectively target cancer cells. This makes it a potentially powerful tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of CT04 is its relatively low solubility in water, which can make it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research involving CT04. One area of interest is the development of new synthetic methods for producing CT04 with higher yields and purity. Another area of interest is the development of new analogs of CT04 with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanisms of action of CT04, and to determine its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of CT04 can be achieved through a multi-step process that involves the reaction of various chemical reagents. One of the most common methods for synthesizing CT04 is through the reaction of 4-chloroaniline, 2-acetylthiophene, and methyl isothiocyanate in the presence of a base catalyst. This method has been shown to produce high yields of CT04 with good purity.

Scientific Research Applications

CT04 has been the subject of numerous scientific studies due to its potential applications in a variety of research areas. One of the most promising areas of research involves the use of CT04 as a potential anticancer agent. Studies have shown that CT04 has the ability to induce apoptosis, or programmed cell death, in cancer cells. This makes it a potential candidate for use in cancer therapy.